Cas no 140947-19-9 (Benzoic acid, 3-chloro-2-(chlorosulfonyl)-, 1-methylethyl ester)

Benzoic acid, 3-chloro-2-(chlorosulfonyl)-, 1-methylethyl ester structure
140947-19-9 structure
Product Name:Benzoic acid, 3-chloro-2-(chlorosulfonyl)-, 1-methylethyl ester
CAS No:140947-19-9
MF:C10H10Cl2O4S
MW:297.155000209808
CID:1299776
Update Time:2024-08-04

Benzoic acid, 3-chloro-2-(chlorosulfonyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-chloro-2-(chlorosulfonyl)-, 1-methylethyl ester
    • Inchi: 1S/C10H10Cl2O4S/c1-6(2)16-10(13)7-4-3-5-8(11)9(7)17(12,14)15/h3-6H,1-2H3
    • InChI Key: PQLKOFRFKZVWBE-UHFFFAOYSA-N
    • SMILES: C(OC(C)C)(=O)C1=CC=CC(Cl)=C1S(Cl)(=O)=O

Computed Properties

  • Exact Mass: 295.9678

Experimental Properties

  • Density: 1.419±0.06 g/cm3(Predicted)
  • Boiling Point: 398.4±32.0 °C(Predicted)
  • PSA: 60.44
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